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Compound of Interest

Compound Name: Alatrofloxacin mesylate

Cat. No.: B119680

Essential Safety and Handling of Alatrofloxacin
Mesylate

Alatrofloxacin mesylate, a prodrug of the fluoroquinolone antibiotic trovafloxacin, requires
stringent safety protocols for handling in a laboratory setting due to its potential health hazards.
[1][2][3] This document provides essential, immediate safety and logistical information,
including personal protective equipment (PPE) guidelines, handling procedures, and disposal
plans to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Health Effects

Alatrofloxacin mesylate has been associated with serious liver injury, which led to its
withdrawal from the market.[1][4][5] It is classified as harmful if swallowed and can cause skin
and serious eye irritation.[6] Additionally, it may cause respiratory irritation and has the potential
for central nervous system and reproductive toxicity based on animal data.[7]

Physicochemical and Toxicity Data
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Property Value Reference
Appearance White to light yellow powder [415]
Molecular Formula C27H29F3N608S [2][6]
Molecular Weight 654.61 g/mol [2][6]

Acute Oral Toxicity (LD50, rat) > 2000 mg/kg [7]

Pfizer Occupational Exposure

o 0.3 mg/m3 (as free base) [7]
Limit (OEL) TWA-8 Hr

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure safety when handling Alatrofloxacin mesylate.

Recommended PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and changed frequently.[6]

o Eye and Face Protection: Safety glasses with side shields or a face shield are required to
protect against splashes and dust.[6]

o Respiratory Protection: A NIOSH-approved respirator should be used, especially when
handling the powder form or if there is a risk of aerosol generation.[8][9]

o Body Protection: A lab coat or impervious clothing should be worn to prevent skin contact.[3]
[9] For extensive handling, a disposable coverall may be necessary.

PPE Donning and Doffing Workflow

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://tapermd.com/bbw/Trovafloxacin.pdf
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=da9b26bb-d2d7-4113-a0f9-c6c2280f4875
https://www.scbt.com/p/alatrofloxacin-mesylate-146961-77-5
http://www.angenechemical.com/sds/146961-77-5.pdf
https://www.scbt.com/p/alatrofloxacin-mesylate-146961-77-5
http://www.angenechemical.com/sds/146961-77-5.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/155.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/155.pdf
https://www.benchchem.com/product/b119680?utm_src=pdf-body
http://www.angenechemical.com/sds/146961-77-5.pdf
http://www.angenechemical.com/sds/146961-77-5.pdf
https://www.dcchemicals.com/msds/MSDS_DC71000.html
https://file.medchemexpress.com/batch_PDF/HY-103399/Trovafloxacin-mesylate-SDS-MedChemExpress.pdf
https://www.dcchemicals.com/msds/MSDS_DC71000.html
https://file.medchemexpress.com/batch_PDF/HY-103399/Trovafloxacin-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Doffing PPE
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Donning PPE

[ 1. Gown/Coverall 2. Mask/Respirator H 3. Goggles/Face Shield }
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Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

Handling and Storage

« Handling: Handle Alatrofloxacin mesylate in a well-ventilated area, preferably in a chemical
fume hood, to minimize inhalation exposure.[6][7] Avoid contact with skin, eyes, and clothing.
[6][7] Eliminate all ignition sources and use appropriate grounding and bonding procedures.

[7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizers.[7][8]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[6][7]

o Skin Contact: Remove contaminated clothing and wash skin with soap and water. If irritation
persists, seek medical attention.[6][7]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[6][7]
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6][7]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup:

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Contain: Contain the spill using a non-combustible absorbent material like sand or earth.[7]

o Collect: Carefully scoop or sweep up the spilled material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[6]

e Clean: Clean the spill area thoroughly with detergent and water.[7]
» Dispose: Dispose of the waste in accordance with institutional and local regulations.

Spill Cleanup Workflow
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Cleanup Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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